Cas no 2228138-17-6 (1-(5-chlorothiophen-3-yl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(5-chlorothiophen-3-yl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228138-17-6
• MF: C₇H₆ClF₂NS
• MW: 209.64404630661
• CID: 6550810
• PubChem ID: 165633652
• Update Time: 2025-06-15

1-(5-chlorothiophen-3-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-3-yl)-2,2-difluorocyclopropan-1-amine
• 2228138-17-6
• EN300-1955821

• Inchi： 1S/C7H6ClF2NS/c8-5-1-4(2-12-5)6(11)3-7(6,9)10/h1-2H,3,11H2
• InChI Key： KAADBKLMAGPEOE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)C1(CC1(F)F)N

Computed Properties

• Exact Mass: 208.9877544g/mol
• Monoisotopic Mass: 208.9877544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(5-chlorothiophen-3-yl)-2,2-difluorocyclopropan-1-amine

Comprehensive Overview of 1-(5-chlorothiophen-3-yl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228138-17-6)

The compound 1-(5-chlorothiophen-3-yl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228138-17-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chlorothiophene and difluorocyclopropane moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to modulate biological targets with high specificity.

In recent years, the demand for heterocyclic compounds like 1-(5-chlorothiophen-3-yl)-2,2-difluorocyclopropan-1-amine has surged due to their versatility in drug discovery. The thiophene ring, a key component of this molecule, is known for its electron-rich properties, which enhance binding affinity in medicinal chemistry. Meanwhile, the difluorocyclopropane group introduces steric and electronic effects that can improve metabolic stability—a critical factor in the development of long-acting pharmaceuticals.

The synthesis of CAS No. 2228138-17-6 involves multi-step organic reactions, often starting from readily available 5-chlorothiophene-3-carbaldehyde. Advanced techniques such as asymmetric catalysis and fluorination methodologies are employed to achieve high yields and enantiomeric purity. These processes are frequently optimized to meet the stringent requirements of Good Manufacturing Practices (GMP), ensuring the compound's suitability for preclinical studies.

One of the most searched questions about 1-(5-chlorothiophen-3-yl)-2,2-difluorocyclopropan-1-amine revolves around its potential applications in central nervous system (CNS) drug development. The amine functionality in its structure suggests possible interactions with neurotransmitter receptors, making it a candidate for treating neurological disorders. Additionally, its chlorothiophene moiety has been linked to antimicrobial activity, sparking interest in its use against resistant pathogens—a hot topic in global health discussions.

From an environmental perspective, the difluorocyclopropane unit in CAS No. 2228138-17-6 contributes to its biodegradability profile, addressing growing concerns about sustainable chemistry. This aligns with the pharmaceutical industry's shift toward greener synthesis routes, as highlighted by the increasing popularity of keywords like eco-friendly fluorination and green heterocycles in scientific literature.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques confirm its structural integrity and purity, which are essential for regulatory submissions. The compound's logP value and aqueous solubility are also frequently studied, as they directly impact its bioavailability—a major focus area for researchers optimizing drug-like properties.

In the context of intellectual property, 1-(5-chlorothiophen-3-yl)-2,2-difluorocyclopropan-1-amine has been featured in several patent applications, particularly those related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. This reflects the compound's broad utility across therapeutic areas, from oncology to inflammation. Its CAS registry number (2228138-17-6) serves as a unique identifier in these documents, facilitating prior art searches for innovation teams worldwide.

As the scientific community continues to explore structure-activity relationships (SAR) for this class of compounds, computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are increasingly applied. These methods help predict how structural modifications to the chlorothiophene or cyclopropane components might enhance target engagement—a strategy that accelerates hit-to-lead optimization in modern drug discovery pipelines.